Cas no 103258-38-4 (Benzamide, N,N-diethyl-2-(hydroxymethyl)-)

Benzamide, N,N-diethyl-2-(hydroxymethyl)- structure
103258-38-4 structure
Product Name:Benzamide, N,N-diethyl-2-(hydroxymethyl)-
CAS No:103258-38-4
MF:C12H17NO2
MW:207.268883466721
CID:1136334
PubChem ID:13660025
Update Time:2025-04-20

Benzamide, N,N-diethyl-2-(hydroxymethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzamide, N,N-diethyl-2-(hydroxymethyl)-
    • N,N-diethyl-2-(hydroxymethyl)benzamide
    • SCHEMBL1097237
    • DB-221442
    • N,N-diethyl-2-hydroxymethyl-benzamide
    • LKTLWIYQSSOUBO-UHFFFAOYSA-N
    • 103258-38-4
    • DTXSID40546038
    • Inchi: 1S/C12H17NO2/c1-3-13(4-2)12(15)11-8-6-5-7-10(11)9-14/h5-8,14H,3-4,9H2,1-2H3
    • InChI Key: LKTLWIYQSSOUBO-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC=CC=1CO)N(CC)CC

Computed Properties

  • Exact Mass: 207.12601
  • Monoisotopic Mass: 207.125928785g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 202
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 40.5Ų

Experimental Properties

  • PSA: 40.54
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